N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C16H10ClN3O4/c17-11-3-8-15(18-9-11)19-16(21)14-7-6-13(24-14)10-1-4-12(5-2-10)20(22)23/h1-9H,(H,18,19,21)
• InChI Key: ABABYKGHZGMNFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC3=NC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H10ClN3O4
• Molecular Weight: 343.72 g/mol

Description

N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide, also known as Clofencet, is a chemical compound that belongs to the class of furan derivatives. It is a synthetic organic compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has also been used as a tool compound for studying the role of various enzymes and proteins in biological systems.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in biological systems. For example, N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has been found to exhibit a wide range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has also been shown to reduce inflammation in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also a relatively stable compound that can be stored for long periods of time. However, N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide also has some limitations. For example, it is a highly toxic compound that requires careful handling and disposal.

Future Directions

There are several future directions for the study of N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide. One direction is to further investigate its potential applications in cancer therapy. Another direction is to study its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide and to identify its molecular targets. Finally, the development of new synthetic methods for N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide may lead to the discovery of new derivatives with improved biological activities.

Synthesis Methods

N-(5-chloro-2-pyridinyl)-5-(4-nitrophenyl)-2-furamide can be synthesized by reacting 5-chloro-2-pyridinylamine with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then cyclized with furfurylamine in the presence of a catalyst such as palladium on carbon. The final product is obtained by recrystallization from a suitable solvent.